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Compound of Interest

1-(1-Hydroxy-cyclopentyl)-
Compound Name:
ethanone

Cat. No.: B100326

Proper disposal of 1-(1-hydroxy-cyclopentyl)-ethanone is critical for ensuring laboratory
safety and environmental protection. This substance is classified as an irritant and requires
handling as hazardous chemical waste. Adherence to institutional and local regulations is
mandatory for its management.

Immediate Safety and Handling

Before handling 1-(1-hydroxy-cyclopentyl)-ethanone, it is essential to be familiar with its
potential hazards. Based on available safety data, this chemical is harmful if swallowed and
causes skin and serious eye irritation.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Use chemical-impermeable gloves.
» Skin and Body Protection: Wear a lab coat.

Spill & Exposure Procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and plenty of water.[2]
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» Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so. Continue rinsing and seek medical attention.[3]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison
control center immediately.[2][3]

o Spills: Ensure adequate ventilation. Evacuate personnel to a safe area. Prevent the chemical
from entering drains.[3] Collect the spill with an inert absorbent material and place itin a
suitable container for disposal.

Step-by-Step Disposal Procedure

Disposal of 1-(1-hydroxy-cyclopentyl)-ethanone must be handled through a licensed
chemical waste disposal service. On-site chemical treatment or disposal down the drain is not

appropriate.

» Waste Identification: Classify all waste containing 1-(1-hydroxy-cyclopentyl)-ethanone,
including contaminated labware and spill cleanup materials, as hazardous chemical waste.

o Containerization:
o Collect waste in a dedicated, properly sealed, and chemically compatible container.
o Ensure the container is in good condition and does not leak.

e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

o Identify the full chemical name: "1-(1-Hydroxy-cyclopentyl)-ethanone" and its CAS
number (17160-89-3).

o List all associated hazards, such as "lrritant."
o Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area, away from incompatible materials.
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o Follow all institutional guidelines for the storage of hazardous waste.

» Final Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department to arrange for
pickup and disposal.

o The recommended method of disposal is through a licensed chemical destruction plant,
typically via controlled incineration with flue gas scrubbing.[3]

o Crucially, do not discharge this chemical into sewer systems or contaminate water,
foodstuffs, or feed.[3]

Chemical and Physical Properties

The following table summarizes key quantitative data for 1-(1-hydroxy-cyclopentyl)-

ethanone.

Property Value Source
CAS Number 17160-89-3 [1][21[4]
Molecular Formula C7H1202 [1114]
Molecular Weight 128.17 g/mol [1][5]
Melting Point 72-73°C [1]
Boiling Point 72 °C @ 10 Torr [1]
Density 1.0487 g/cm3 (at 0 °C) [1]

GHS Hazard Statements H302, H315, H319 [1]

Experimental Protocols & Reactivity

No standardized experimental protocols for the disposal or neutralization of 1-(1-hydroxy-
cyclopentyl)-ethanone at a laboratory scale are recommended. Attempting to chemically treat
this waste without proper industrial facilities is unsafe and may violate regulations. The primary
guidance is to manage it as hazardous waste.
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Chemically, as a hydroxy ketone, this compound possesses both an alcohol and a ketone
functional group. It is important to recognize that general chemical waste should be disposed of
in accordance with local regulations.[6] The most prudent practice is to rely on professional

waste management services that are equipped to handle such substances.[6]

Disposal Workflow
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Cdentify as Hazardous Chemical Waste)

(GHS: H302, H315, H319)

'

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Chemical-Resistant Gloves

Containmen' & Labeling

Use a dedicated, sealed, and
chemically compatible waste container.

'

Label container clearly:
'Hazardous Waste'
'1-(1-Hydroxy-cyclopentyl)-ethanone'
Associated Hazards (Irritant)

Storage & Disposal
Store in a designated, cool,
well-ventilated secondary containment area.
Contact Institutional Environmental
Health & Safety (EHS) Office

l

Arrange for pickup by a
licensed chemical waste disposal company.

Final Disposal via Controlled Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 1-(1-hydroxy-cyclopentyl)-ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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